Journal Name:RSC Medicinal Chemistry
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
Publisher:
Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
Ni6Se5, an unexplored transition metal chalcogenide of formula M(n+1)Xn(2≤n≤8), for high-performance hybrid supercapacitor and Li-ion battery application.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1088/1361-6528/ace632
This work reports an in-situ, one-step hydrothermal preparation procedure of a binder-free electrode growth of Ni6Se5on nickel foam (Ni6Se5/NF) with a rod-like structure. Ni6Se5is an enveloped transition metal chalcogenides of formula M(n+1)Xn(where 2≤n≤8, M is a transition metal and X is chalcogen) of the nickel selenide family. The Ni6Se5/NF electrode described here demonstrates an exceptional lifetime of 81% capacitance retention over 20000 cycles and a high specific capacitance of 473.5 Fg-1at a current density of 4 Ag-1. The Ni6Se5/NF/activated carbon asymmetric supercapacitor exhibits a remarkable 97.3 Whkg-1energy density and a 2325 Wkg-1power density. Ni6Se5served as an active electrode material in supercapacitor applications and offered exceptional power density and long cycle life. Ni6Se5/NF, used as an anode for Li-ion batteries (LIB), has a lithium storage capacity of 939.7 mAhg-1at 100 mAg-1current density. Ni6Se5active electrode material's excellent energy storage capability, which was previously unreported, is particularly beneficial for electrochemical energy storage device applications.
Detail
Single-nanowire-morphed mechanical slingshot for directional shooting delivery of micro-payloads.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1088/1361-6528/ace5b5
Stretching elastomer bands to accumulate strain energy, for a sudden projectile launching, has been an old hunting skill that will continue to find new applications in miniaturized worlds. In this work, we explore the use of highly resilient and geometry-tailored ultrathin crystalline silicon nanowires (SiNWs) as elastic medium to fabricate the first, and the smallest, mechanical slingshot. These NW-morphed slingshots were first grown on planar surface, with desired layout, and then mounted upon standing pillar frames, with a unique self-hooking structure that allows for a facile and reliable assembly, loading and shooting maneuvers of microsphere payloads. Impressively, the elastic spring design can help to store 10 times more strain energy into the NW springs, compared to the straight ones under the same pulling force, which has been stronger enough to overcome the sticky van de Waals (vdW) force at the touching interfaces that otherwise will hinder a reliable releasing onto soft surface with low-surface energy or adhesion force, and to achieve a directional shooting delivery of precise amount of tiny payload units onto delicate target with the least impact damage. This NW-morphing construction strategy provides also a generic protocol/platform to fast design, prototype and deploy new nanoelectromechanical and biological applications at extremely low costs. .
Detail
A study on the pesticides-loading capacity of dendritic fibrous nano silica synthesized from 1-pentanol-water microemulsion with a low oil-water ratio.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-07-06 , DOI: 10.1088/1361-6528/ace4d3
Dendritic fibrous nano silica (DFNS) represents an optimal carrier material for pesticide constituents, due to its radial accessibility channels and high specific surface area. A low-energy methodology for synthesizing DFNS at a low volume ratio of oil to water is provided by employing 1-pentanol as the oil solvent in the microemulsion synthesis system, renowned for its remarkable stability and exceptional solubility. The DFNS@KM nano-pesticide was fabricated using a diffusion supported loading (DiSupLo) method and kresoxim-methyl (KM) as the template drug. Findings from FT-IR, XRD, TG, DTA, and BET analyses revealed the physical adsorption of KM onto the synthesized DFNS without any chemical bonding, with KM mainly existing in an amorphous state within the channels. High-performance liquid chromatography (HPLC) measurements demonstrated that the loading amount and encapsulation efficiency of DFNS@KM were primarily dependent on the KM to DFNS ratio, with minimal effects observed from loading temperature and time. The loading amount and encapsulation efficiency of DFNS@KM were found to be 63.09% and 84.12%, respectively. Furthermore, DFNS effectively prolonged the release of KM, with a cumulative release rate of 85.43% over 180 hours. The successful loading of pesticide components into DFNS synthesized with a low oil-to-water ratio provides theoretical support for the industrialization of nano-pesticides, with significant implications for enhancing pesticide utilization, reducing pesticide dosage, augmenting agricultural efficiency, and promoting sustainable agricultural development.
Detail
High performance symmetric reduced graphene oxide/polyaniline/tellurium supercapacitor electrodes.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1088/1361-6528/ace3c7
The aim of this work is to overcome the problem of agglomeration and volumetric changes observed in rGO and PANI nanocomposites responsible for inferior capacitive performance. The synergistic effect of optimized reduced graphene oxide (rGO), polyaniline (PANI) and tellurium (Te) ternary nanocomposite was investigated for the electrochemical performances for the energy storage devices. For this purpose, the electrochemical test was performed at low molar 0.1 M H2SO4 concentration of aqueous electrolyte in a two-electrode cell assembly. The electrochemical studies showed that the specific capacitance of 564 F/g is attained in rGO/PANI nanocomposite electrode cell whose capacitive performance showed an increase by adding different concentration of Te. The maximum specific capacitance of 895 F/g at 10 mV/s was observed in rGO/PANI/Te50 (GPT50) with negligible charge transfer resistance, knee frequency ~ 466.63 Hz, low response time ~17.39 s, high coulombic efficiency ~ 92 % with high energy and power densities of 41 Wh kg -1 and 3679 W kg -1 showing cyclic stability of ~ 91% after 5000 GCD cycles respectively. The electrochemical performances results of the electrode material indicated that the combination of Te with rGO and PANI can be used to enhance the supercapacitor performances of the rGO/PANI nanocomposites. This novel composition has overall improved the electrochemical studies of the electrode materials and thus can be used as a suitable candidate for supercapacitor devices.
Detail
Na and Cl co-doping modified LiNi0.5Co0.2Mn0.3O2as cathode for lithium-ion battery.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1088/1361-6528/acda39
In recent years, ternary nickel-rich layered oxides have gradually replaced traditional binary cathode materials in the lithium-ion battery market due to their advantages of high energy density and environmental protection. However, their structural instability of cathode materials has seriously affected the cycle performance of the battery. In order to optimize the internal structure of LiNi0.5Co0.2Mn0.3O2(NCM523), the modified LiNi0.5Co0.2Mn0.3O2was prepared byin situdoping Na and Cl wet grinding solid phase method. After 80 cycles at 1 C, the capacity retention rate was 80.91%, which was higher than that of LiNi0.5Co0.2Mn0.3O2by 70.00%. Scanning electron microscopy showed that the surface corrosion of LiNi0.5Co0.2Mn0.3O2was effectively alleviated by Na and Cl co-doping. In addition, the band structure, state density and volume changes were obtained by simulation. The results show that the impedance, capacity and capacity retention data are very compatible with the simulation results. Therefore, Na and Cl doping can effectively optimize the internal structure of LiNi0.5Co0.2Mn0.3O2and improve its electrochemical performance. The combination of simulation and experiment provides a new approach for the modification of ternary cathode materials.
Detail
Spin-polarization control of in-plane scattering in arrays of asymmetric U-shaped nanoantennas.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1088/1361-6528/ace725
We study projection-enabled enhancement of asymmetric optical responses of plasmonic metasurfaces for photon-spin control of their far field scattering. Such a process occurs by detecting the light scattered by arrays of asymmetric U-shaped nanoantennas along their planes (in-plane scattering). The nanoantennas are considered to have relatively long bases and two unequal arms. Therefore, as their view angles along the planes of the arrays are changed, they offer an extensive range of shape and size projections, providing a wide control over the contributions of plasmonic near fields and multipolar resonances to the far field scattering of the arrays. We show that this increases the degree of the asymmetric spin-polarization responses of the arrays to circularly polarized light, offering a large amount of chirality. In particular, our results show the in-plane scattering of such metasurfaces can support opposite handedness, offering the possibility of photon spin-dependent directional control of energy routing.
Detail
The impact of oxygen vacancy defect density on the nonlinearity and short-term plasticity of TiO2-based exponential selector.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1088/1361-6528/acda40
The readout margin of the one selector-one RRAM crossbar array architecture is strongly dependent on the nonlinearity of the selector device. In this work, we demonstrated that the nonlinearity of Pt/TiO2/Pt exponential selectors increases with decreasing oxygen vacancy defect density. The defect density is controlled by modulating the sputtering pressure in the oxide deposition process. Our results reveal that the dominant conduction mechanisms of the Pt/TiO2/Pt structure transit from Schottky emission to Poole-Frenkel emission with the increase of sputtering pressure. Such transition is attributed to the rise of oxygen vacancy concentration. In addition, the short-term plasticity feature of the Pt/TiO2/Pt selector is shown to be enhanced with a lower defect density. These results suggest that low defect density is necessary for improved exponential selector performances.
Detail
In-situ anchoring of Fe3O4/CNTs hybrids on basalt fiber for efficient electromagnetic wave absorption.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-07-03 , DOI: 10.1088/1361-6528/ace365
The development of practical and efficient electromagnetic wave (EMW) absorbing materials is a challenging research problem. A mussel-inspired molecular structure regulation strategy using polydopamine to increase the roughness and functional groups of the basalt fiber (BF) surface, thereby improving the interfacial adhesion. Herein, a novel BF-Fe3O4/CNTs heterostructure is synthesized through a dip-coating adsorption process. The three-dimensional network structure of Fe3O4/CNTs hybrid in-situ anchored on the surface of BF, which endows the composite to have good intrinsic magnetic and dielectric properties. Modulation of EMW absorption performance by controlling the addition of CNTs, the minimum RL of BF-Fe3O4/7C reaches to -40.57 dB at a thickness of 1.5 mm with CNTs addition of 7%. The enhanced EMW absorption performance of BF-Fe3O4/7C heterostructure may be attributed to the hollow magnetic Fe3O4 spheres and the synergistic effects of interfacial polarization, conduction loss, magnetic resonance loss and multiple reflection/scattering inside the BF. This work provides a simple pathway to design EMW absorbing materials with good environmental stability. .
Detail
Positional Control of DNA Origami based Gold Dimer Hybrid Nanostructures on Pre-Structured Surfaces.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1088/1361-6528/ace726
This study explores important parameters for achieving a high-level positional control of DNA-nanoparticle hybrid structures by drop-casting onto a pre-structured silicon surface, in which the active adsorption sites were defined using electron beam lithography (EBL). By confining the adsorption sites to the scale of the DNA origami, we create multi-dimensional patterns and study the effect of diffusion and hybrid nanostructure concentration in the liquid on site occupation. We also propose a physical diffusion model that highlights the importance of surface diffusion in facilitating the adsorption of hybrid nanostructure onto active sites, particularly for two and one-dimensional adsorption sites. Our study shows prominent results of the hybrid nanostructure's selective adsorption, indicating high adsorption efficiency and precise control over the position, as well as the spatial orientation. We anticipate similar results in related systems, both in terms of different surfaces and similar DNA structures. Overall, our findings offer promising prospects for the development of large-scale nanoarrays on micrometer-scale surfaces with nanometer precision and orientation control.
Detail
Recent insight into nanotechnology in fish processing: a knowledge gap analysis.
RSC Medicinal Chemistry ( IF 0 ) Pub Date: 2023-07-06 , DOI: 10.1088/1361-6528/acda9e
Fish and other seafood are fundamental nutritional ingredients for a healthy life that are consumed globally. However, the high degree of spoilage of these products has led to the progress of a prevalent variety of preservation, processing, and analytical techniques in this sector. Food safety, authenticity, nutritional quality, and freshness are important features of aquaculture quality. In seafood processing, developing nanotechnology (nanotech), by adapting to new and complex applications, has promising applications for all segments of the food supply chain, including quality assessment, packaging, and storage. In this review, the application of nanotech in food, and especially in seafood, and its positive contributions to processing, preservation, the packaging industry, and the toxicity potential of nanoparticles (NPs) in food and food safety are investigated, and an overview is given. In line with this perspective, by examining the current state of nanotech in seafood processing procedures, not only present practices and future expectations but also studies on this subject are reviewed, and future pathways/future lines of research are predicted is attempted to be formed. In light of this research, it is understood that, depending on their properties, NPs are effective in their fields of use, and their success is related to the application procedures for which they are used. It is seen that these substances, which are synthesized in different ways, especially in recent years, are preferred in applications for improving product quality, product development, storage, and packaging stages of green synthesis particles.
Detail
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
0 Not